![molecular formula C18H22N2O B1603159 [4-(4-Benzylpiperazin-1-yl)phenyl]methanol CAS No. 325796-34-7](/img/structure/B1603159.png)
[4-(4-Benzylpiperazin-1-yl)phenyl]methanol
Cat. No. B1603159
M. Wt: 282.4 g/mol
InChI Key: CCVYGUZLEYMHAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[N:8]1[CH2:9][CH2:10][N:11]([c:14]2[cH:15][cH:16][c:17]([CH2:20][OH:21])[cH:18][cH:19]2)[CH2:12][CH2:13]1.[CH3:22][CH2:23][OH:24]>>[NH:8]1[CH2:9][CH2:10][N:11]([c:14]2[cH:15][cH:16][c:17]([CH2:20][OH:21])[cH:18][cH:19]2)[CH2:12][CH2:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCc1ccc(N2CCN(Cc3ccccc3)CC2)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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OCc1ccc(N2CCNCC2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
